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Compound of Interest

2-CHLORO-1,1-
DIETHOXYETHANE

Cat. No.: B156400

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-chloro-1,1-diethoxyethane, a
versatile chemical intermediate. The document details its chemical identity, physicochemical
properties, and spectroscopic data. A detailed experimental protocol for its synthesis is
provided, along with a discussion of its primary applications in organic synthesis. This guide is
intended to be a valuable resource for researchers, chemists, and professionals in the field of
drug development and chemical manufacturing.

Chemical Identity and Structure

2-Chloro-1,1-diethoxyethane, also known by its common name chloroacetaldehyde diethyl
acetal, is an organic compound belonging to the acetal functional group. Its structure features a
central carbon atom bonded to a hydrogen, a chloromethyl group (-CH2CI), and two ethoxy
groups (-OCH2CHS3).

e |IUPAC Name: 2-chloro-1,1-diethoxyethane[1]
e Chemical Formula: CeH13CIO2

e CAS Registry Number: 621-62-5[2]
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¢ Molecular Weight: 152.62 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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